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For Immediate Release

Portici, Italy – December 15, 2025 – Long considered primarily a precursor to the potent

defense hormone systemin, the 200-amino acid prosystemin protein of tomato (Solanum

lycopersicum) is now understood to be a multi-functional entity with several bioactive regions.

Groundbreaking research has revealed that beyond the well-characterized 18-amino acid

systemin peptide at its C-terminus, other fragments within the prosystemin sequence play a

direct role in activating plant defense responses. This guide provides an in-depth technical

overview of the methods used to identify these active regions, the quantitative assessment of

their bioactivity, and the signaling pathways they trigger. This information is crucial for

researchers, scientists, and drug development professionals exploring novel approaches to

enhance plant resilience and develop new biopesticides.
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Prosystemin is an intrinsically disordered protein (IDP), a characteristic that is believed to

contribute to its functional versatility.[1][2] While the C-terminal systemin peptide has been the

focus of much research for its role in the wound response pathway, recent studies have

demonstrated that N-terminal fragments of prosystemin, such as PS1-70 (amino acids 1-70)

and PS1-120 (amino acids 1-120), are also biologically active.[3][4] These fragments have

been shown to induce the expression of defense-related genes and confer protection against

insect herbivores and fungal pathogens.[3][5]

Identifying Active Regions: A Methodological
Approach
The identification of bioactive regions within the prosystemin sequence involves a multi-step

experimental workflow. This process typically includes the production of specific protein

fragments, followed by a series of bioassays to assess their activity.

Experimental Workflow for Identifying Active
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A generalized workflow for the identification of active prosystemin fragments.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1175159/docs?utm_src=pdf-body-img#unveiling-the-bioactive-landscape-of-prosystemin-a-technical-guide-to-identifying-active-regions
https://www.benchchem.com/product/b1175159/docs?utm_src=pdf-body#unveiling-the-bioactive-landscape-of-prosystemin-a-technical-guide-to-identifying-active-regions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocols
1. Molecular Cloning, Expression, and Purification of Prosystemin Fragments:

Amplification and Cloning: DNA fragments corresponding to specific regions of the

prosystemin cDNA (e.g., PS1-70, PS1-120) are amplified using PCR with site-specific

primers.[3] The amplified fragments are then cloned into an expression vector, such as

pETM11, using appropriate restriction sites.[1]

Expression: The recombinant plasmids are transformed into a suitable E. coli expression

strain (e.g., BL21(DE3)). Protein expression is induced, for example, with 2.0 mM IPTG for

16 hours at 22°C.[1][3]

Purification: The bacterial cells are harvested and lysed. The recombinant protein fragments,

often engineered with an affinity tag (e.g., His-tag), are purified from the cell lysate using

affinity chromatography.[1]

2. Site-Directed Mutagenesis:

To pinpoint specific amino acids crucial for bioactivity, site-directed mutagenesis can be

employed. This technique allows for the substitution, deletion, or insertion of specific

nucleotides within the cloned prosystemin fragment DNA.[6][7][8] The mutated protein is then

expressed, purified, and subjected to bioassays to determine the effect of the mutation on its

activity.

3. Bioassays for Biological Activity:

Induction of Defense Gene Expression: The purified prosystemin fragments are applied to

wounded tomato leaves or to tomato cell suspension cultures.[1][5] The expression levels of

early defense genes in the octadecanoid pathway (e.g., Lipoxygenase C - LoxC, Allene

oxide synthase - AOS) and late defense genes (e.g., Proteinase Inhibitor I - Pin I, Proteinase

Inhibitor II - Pin II) are quantified using quantitative real-time PCR (qRT-PCR).[1][9]

Plant Protection Assays:

Against Fungal Pathogens: Plants treated with the prosystemin fragments are challenged

with fungal pathogens like Botrytis cinerea. The extent of disease development (e.g.,
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lesion size) is measured and compared to control-treated plants.[3]

Against Insect Herbivores: Larvae of insect herbivores, such as Spodoptera littoralis, are

fed on plants previously treated with the prosystemin fragments. Larval growth, survival,

and feeding damage are monitored to assess the protective effect of the fragments.[3][5]

Alkalinization Assay: A rapid bioassay involves monitoring the alkalinization of the medium of

plant cell suspension cultures upon application of the peptide fragments. This is an early

response in plant defense signaling.[10][11]

4. Identification of Cleavage Products by Mass Spectrometry:

To identify the specific peptides released from prosystemin in vivo, mass spectrometry is a

powerful tool.[12][13] Protein extracts from wounded plant tissue can be analyzed to identify

the molecular weights of prosystemin fragments, and tandem mass spectrometry (MS/MS)

can be used to determine their amino acid sequences.[14][15]

Quantitative Analysis of Bioactivity
The biological activity of prosystemin fragments is quantified to compare the efficacy of

different regions.
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Fragment Concentration Bioassay Result Reference

Prosystemin 100 pM
qRT-PCR on

wounded leaves

Significant

overexpression

of LoxC, AOS,

Pin I, and Pin II

[1]

PS1-70 100 nM
Treatment of

tomato plants

Induction of

defense-related

genes and

protection

against B.

cinerea and S.

littoralis

[3]

PS1-120 100 nM
Treatment of

tomato plants

Induction of

defense-related

genes and

protection

against B.

cinerea and S.

littoralis

[3]

PS1-70, PS1-

120, G1 repeat
100 fM

Treatment of

salt-stressed

tomato plants

Alleviation of salt

stress

symptoms,

increased root

biomass, and

upregulation of

antioxidant

genes

[16]

The Systemin Signaling Pathway
The best-understood signaling pathway initiated by a prosystemin-derived peptide is that of

systemin. This pathway is a cornerstone of the plant's response to wounding and herbivory.
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A simplified diagram of the systemin signaling pathway.

Upon wounding, prosystemin is thought to be cleaved by proteases, such as phytaspase,

releasing the 18-amino acid systemin peptide into the apoplast.[17][18] Systemin then binds to

a leucine-rich repeat receptor kinase on the cell surface, SR160.[19][20] This binding event
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initiates an intracellular signaling cascade that includes the activation of a mitogen-activated

protein kinase (MAPK) and a phospholipase A2.[20][21] The activated phospholipase A2

releases linolenic acid from the cell membrane, which is a precursor for the synthesis of

jasmonic acid.[20][22] Jasmonic acid, a key phytohormone in defense signaling, then travels

systemically through the plant, inducing the expression of a wide range of defense genes,

including those encoding proteinase inhibitors that interfere with insect digestion.[18][21]

Future Directions
The discovery of multiple active regions within the prosystemin sequence opens up new

avenues for research and development. Future work will likely focus on:

Identifying the specific proteases responsible for processing prosystemin and releasing its

various bioactive fragments.

Elucidating the signaling pathways activated by the N-terminal prosystemin fragments and

determining if they converge with or are distinct from the systemin pathway.

Exploring the potential of these novel bioactive peptides as biostimulants or biopesticides in

agriculture to enhance crop protection in a sustainable manner.[16]

The ongoing exploration of the prosystemin sequence is a testament to the complexity and

elegance of plant defense mechanisms. A deeper understanding of these bioactive regions will

undoubtedly contribute to the development of innovative strategies for ensuring global food

security.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1175159/docs#unveiling-the-bioactive-landscape-
of-prosystemin-a-technical-guide-to-identifying-active-regions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1175159/docs#unveiling-the-bioactive-landscape-of-prosystemin-a-technical-guide-to-identifying-active-regions
https://www.benchchem.com/product/b1175159/docs#unveiling-the-bioactive-landscape-of-prosystemin-a-technical-guide-to-identifying-active-regions
https://www.benchchem.com/product/b1175159?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

